![molecular formula C20H23BrN2O3 B11535115 N'-[(E)-(5-bromo-2-methoxyphenyl)methylidene]-2-[5-methyl-2-(propan-2-yl)phenoxy]acetohydrazide](/img/structure/B11535115.png)
N'-[(E)-(5-bromo-2-methoxyphenyl)methylidene]-2-[5-methyl-2-(propan-2-yl)phenoxy]acetohydrazide
Description
- is a chemical compound with the following molecular formula:
- It belongs to the class of hydrazides and is characterized by its unique structure, which includes a hydrazide functional group and aromatic rings.
- The compound’s systematic name reflects its substituents and double bond configuration.
N’-[(E)-(5-bromo-2-methoxyphenyl)methylidene]-2-[5-methyl-2-(propan-2-yl)phenoxy]acetohydrazide: C14H15BrN4O3
.Properties
Molecular Formula |
C20H23BrN2O3 |
|---|---|
Molecular Weight |
419.3 g/mol |
IUPAC Name |
N-[(E)-(5-bromo-2-methoxyphenyl)methylideneamino]-2-(5-methyl-2-propan-2-ylphenoxy)acetamide |
InChI |
InChI=1S/C20H23BrN2O3/c1-13(2)17-7-5-14(3)9-19(17)26-12-20(24)23-22-11-15-10-16(21)6-8-18(15)25-4/h5-11,13H,12H2,1-4H3,(H,23,24)/b22-11+ |
InChI Key |
CCOHXJPIEZWVMI-SSDVNMTOSA-N |
Isomeric SMILES |
CC1=CC(=C(C=C1)C(C)C)OCC(=O)N/N=C/C2=C(C=CC(=C2)Br)OC |
Canonical SMILES |
CC1=CC(=C(C=C1)C(C)C)OCC(=O)NN=CC2=C(C=CC(=C2)Br)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production:
Chemical Reactions Analysis
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
- Specific details regarding the mechanism of action for this compound are scarce.
- Further research is needed to understand its interactions with molecular targets and pathways.
Comparison with Similar Compounds
Similar Compounds:
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